Cas no 891124-35-9 (3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine)

3-{(3-Fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4-triazolo[4,3-b]pyridazine is a heterocyclic compound featuring a triazolopyridazine core with a 3-fluorobenzylthio substituent and a 4-methylphenyl group. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the fluorophenyl and methylphenyl moieties enhances lipophilicity and binding affinity, while the triazolopyridazine framework offers stability and synthetic versatility. Its unique combination of functional groups makes it a promising intermediate for the development of targeted therapeutics, with potential applications in oncology or inflammation research. The compound's well-defined structure allows for precise modifications to optimize pharmacological properties.
3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine structure
891124-35-9 structure
Product Name:3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine
CAS No:891124-35-9
MF:C19H15FN4S
MW:350.412605524063
CID:5958879
PubChem ID:8608103
Update Time:2025-06-13

3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine
    • 3-[(3-fluorophenyl)methylsulfanyl]-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
    • 3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
    • 891124-35-9
    • AB00678515-01
    • AKOS024654015
    • 3-((3-fluorobenzyl)thio)-6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazine
    • F2506-0740
    • Inchi: 1S/C19H15FN4S/c1-13-5-7-15(8-6-13)17-9-10-18-21-22-19(24(18)23-17)25-12-14-3-2-4-16(20)11-14/h2-11H,12H2,1H3
    • InChI Key: IZJVVMUZOCBJCI-UHFFFAOYSA-N
    • SMILES: C12=NN=C(SCC3=CC=CC(F)=C3)N1N=C(C1=CC=C(C)C=C1)C=C2

Computed Properties

  • Exact Mass: 350.10014583g/mol
  • Monoisotopic Mass: 350.10014583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 68.4Ų

3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2506-0740-2μmol
3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
891124-35-9 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2506-0740-5μmol
3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
891124-35-9 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2506-0740-10μmol
3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
891124-35-9 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2506-0740-20μmol
3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
891124-35-9 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2506-0740-1mg
3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
891124-35-9 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2506-0740-2mg
3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
891124-35-9 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2506-0740-3mg
3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
891124-35-9 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2506-0740-4mg
3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
891124-35-9 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2506-0740-5mg
3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
891124-35-9 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2506-0740-10mg
3-{[(3-fluorophenyl)methyl]sulfanyl}-6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazine
891124-35-9 90%+
10mg
$79.0 2023-05-16

3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine Related Literature

Additional information on 3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazine

Research Brief on 3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4-triazolo[4,3-b]pyridazine (CAS: 891124-35-9)

The compound 3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4-triazolo[4,3-b]pyridazine (CAS: 891124-35-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those implicated in inflammatory and oncogenic processes. Structural analysis reveals that the triazolopyridazine core, coupled with the 3-fluorophenyl and 4-methylphenyl substituents, confers high binding affinity to target proteins. Computational docking studies further support these observations, identifying key interactions within the ATP-binding pockets of kinases such as JAK2 and EGFR.

In vitro and in vivo evaluations have demonstrated promising bioactivity profiles. For instance, the compound exhibited IC50 values in the nanomolar range against several cancer cell lines, including HeLa and MCF-7. Additionally, pharmacokinetic studies in rodent models indicate favorable absorption and distribution properties, with moderate plasma clearance rates. These findings suggest potential for further development as a lead compound in oncology therapeutics.

Despite these advancements, challenges remain in optimizing selectivity and minimizing off-target effects. Recent structure-activity relationship (SAR) studies propose modifications to the methylsulfanyl moiety to enhance specificity. Collaborative efforts between academic and industrial researchers are underway to explore these derivatives, with preliminary data indicating improved efficacy in preclinical models.

In conclusion, 3-{(3-fluorophenyl)methylsulfanyl}-6-(4-methylphenyl)-1,2,4-triazolo[4,3-b]pyridazine represents a promising scaffold for drug discovery. Ongoing research aims to elucidate its full therapeutic potential and address existing limitations through innovative chemical and biological strategies.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.